Cas no 1261582-69-7 (Ethyl 3-methoxy-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-methoxy-4-(trifluoromethoxy)benzoate
• CAS No: 1261582-69-7
• MF: C₁₁H₁₁F₃O₄
• MW: 264.197854280472
• CID: 5079030
• Update Time: 2025-10-15

Ethyl 3-methoxy-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methoxy-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H11F3O4/c1-3-17-10(15)7-4-5-8(9(6-7)16-2)18-11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key： JXZFHJZZXWASIT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)OCC)=CC=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 280
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8

Additional information on Ethyl 3-methoxy-4-(trifluoromethoxy)benzoate

Ethyl 3-methoxy-4-(trifluoromethoxy)benzoate (CAS No. 1261582-69-7): A Comprehensive Overview

Ethyl 3-methoxy-4-(trifluoromethoxy)benzoate, also known by its CAS registry number 1261582-69-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, material science, and agricultural chemistry. The molecule consists of a benzoate ester group with substituents at the 3 and 4 positions of the benzene ring: a methoxy group (-OCH₃) at position 3 and a trifluoromethoxy group (-OCF₃) at position 4. These substituents contribute to the compound's distinct chemical properties and reactivity.

The synthesis of Ethyl 3-methoxy-4-(trifluoromethoxy)benzoate typically involves multi-step organic reactions, often starting from the corresponding benzoic acid derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. The compound's stability under various reaction conditions makes it an attractive candidate for use in pharmaceutical intermediates and agrochemicals.

One of the most notable applications of Ethyl 3-methoxy-4-(trifluoromethoxy)benzoate is in the field of drug discovery. Researchers have explored its potential as a lead compound for developing new therapeutic agents, particularly in the treatment of cancer and infectious diseases. The trifluoromethoxy group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, making this compound a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, Ethyl 3-methoxy-4-(trifluoromethoxy)benzoate has shown promise in material science. Its ability to form stable ester linkages makes it a candidate for use in polymer synthesis and as a precursor for advanced materials with tailored properties. Recent studies have highlighted its potential in creating biodegradable polymers, which are increasingly sought after in sustainable manufacturing practices.

The agricultural sector has also benefited from the unique properties of this compound. Ethyl 3-methoxy-4-(trifluoromethoxy)benzoate has been investigated as a component in herbicides and fungicides due to its ability to inhibit specific enzymes involved in plant growth regulation. Its selectivity towards certain enzymes makes it a potential alternative to traditional pesticides, offering a more eco-friendly solution for crop protection.

From an environmental perspective, understanding the fate and transport of Ethyl 3-methoxy-4-(trifluoromethoxy)benzoate in natural systems is crucial for assessing its safety and sustainability. Recent research has focused on its biodegradation pathways and potential impact on aquatic ecosystems. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in the environment.

In conclusion, Ethyl 3-methoxy-4-(trifluoromethoxy)benzoate (CAS No. 1261582-69-7) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, combined with advancements in synthetic methods and application research, positions it as a key player in modern chemistry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to scientific progress and industrial innovation.